2-amino-N-(prop-2-yn-1-yl)benzamide
Overview
Description
2-Amino-N-(prop-2-yn-1-yl)benzamide is a synthetic organic compound belonging to the class of amides. This compound has a wide range of applications in the field of organic chemistry, particularly in the synthesis of pharmaceuticals and other organic compounds. It is also used in the synthesis of certain polymers and other materials. In addition, 2-amino-N-(prop-2-yn-1-yl)benzamide has been studied for its potential medicinal applications.
Scientific Research Applications
Application 1: Quantitative Thiol Reactivity Profiling
- Summary of Application : This compound is used in a chemoproteomic platform called ‘QTRP’ (quantitative thiol reactivity profiling). This platform is used to analyze redox and electrophile reactive cysteine proteomes .
- Methods of Application : The reactive cysteinome from cell or tissue samples is labeled with a commercially available thiol-reactive probe IPM (2-iodo-N-(prop-2-yn-1-yl)acetamide). The protein samples are then processed into tryptic peptides and tagged with isotopically labeled azido-biotin reagents containing a photo-cleavable linker via click chemistry reaction .
- Results or Outcomes : This protocol has been used for mining H2O2-sensitive cysteines and for determining the intrinsic reactivity of cysteines in a complex proteome .
Application 2: Visible-light-induced Oxidative Formylation
- Summary of Application : 2-amino-N-(prop-2-yn-1-yl)benzamide is used in a visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines .
- Methods of Application : The process involves the use of molecular oxygen in the absence of an external photosensitizer .
- Results or Outcomes : The process affords the corresponding formamides in good yields under mild conditions .
Application 3: Synthesis of Imidazo[1,2-a]pyridines
- Summary of Application : 2-amino-N-(prop-2-yn-1-yl)benzamide is used in the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines .
- Methods of Application : This method provides an efficient, mild, new and practical method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system .
- Results or Outcomes : The outcomes of this method are not specified in the source .
Application 4: Histone Deacetylase (HDAC) Inhibitors
- Summary of Application : This compound is used in the development of cancer drugs by combining the inhibitory activity of breakpoint cluster Abl (Bcr-Abl) and HDAC .
- Methods of Application : The specific methods of application are not specified in the source .
- Results or Outcomes : The outcomes of this method are not specified in the source .
Application 5: DNA Photocleavage and Cytotoxicity Studies
- Summary of Application : This compound is used in the synthesis of 2-Amino-N′-aroyl (het)arylhydrazides, which are studied for their DNA photocleavage properties and cytotoxicity against Melanoma CarB Cell Lines .
- Methods of Application : The specific methods of application are not specified in the source .
- Results or Outcomes : The best photocleaver, the compound 9, was active at concentrations as low as 2 μΜ. The iodo derivative 17 was identified as a potent cytotoxic agent .
properties
IUPAC Name |
2-amino-N-prop-2-ynylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-2-7-12-10(13)8-5-3-4-6-9(8)11/h1,3-6H,7,11H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTBKEYHFNHZYAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC(=O)C1=CC=CC=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20377443 | |
Record name | 2-Amino-N-(prop-2-yn-1-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(prop-2-yn-1-yl)benzamide | |
CAS RN |
4943-83-3 | |
Record name | 2-Amino-N-(prop-2-yn-1-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20377443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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